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Compound of Interest

Compound Name: 2-(Bromomethyl)phenol

Cat. No.: B1590775

For Immediate Reference: Treat 2-(Bromomethyl)phenol as a hazardous chemical waste. All
handling and disposal procedures must be conducted in accordance with your institution's
Environmental Health and Safety (EHS) guidelines and local regulations.

This document provides crucial safety and logistical information for the proper handling and
disposal of 2-(Bromomethyl)phenol, a lachrymatory compound that requires careful
management in a laboratory setting. The following procedures are designed to ensure the
safety of researchers, scientists, and drug development professionals.

Immediate Safety and Handling Protocols

2-(Bromomethyl)phenol is classified as a hazardous substance. It is harmful if swallowed,
causes significant skin and eye irritation, and may lead to respiratory irritation.[1][2] Due to its
properties as a lachrymator, exposure to its vapors can cause immediate tearing and irritation.

[3]
Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles that meet ANSI Z87.1 standards are mandatory.[3]
If there is a splash hazard, a face shield should be worn in addition to goggles.[3]

o Hand Protection: Wear chemical-resistant gloves, such as disposable nitrile gloves, to
prevent skin contact.[2][3] Always inspect gloves before use and use proper removal
techniques.
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o Body Protection: A laboratory coat is required. For tasks with a higher risk of exposure,
consider a chemical-resistant apron.[3]

» Respiratory Protection: All handling of 2-(Bromomethyl)phenol should occur inside a
certified chemical fume hood to avoid inhalation of vapors or dust.[3]

Safe Handling Practices:

» Avoid all personal contact, including the inhalation of vapors or dust.[1]

o Prevent the formation of dust and aerosols.[1]

e Wash hands thoroughly with soap and water after handling the chemical.[2]

» Store 2-(Bromomethyl)phenol in a cool, dry, and well-ventilated area in a tightly sealed
container.[2][3]

» Keep away from incompatible materials such as strong oxidizing agents, bases, alcohols,
and amines.[3]

Hazard Classification Summary

The following table summarizes the key hazard information for 2-(Bromomethyl)phenol based
on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]
[2]

Skin Corrosion/Irritation Category 2

H319: Causes serious eye

Serious Eye Damage/Irritation Category 2A S
irritation.[1][2]

H335: May cause respiratory

Specific Target Organ Toxicit Category 3
P g g Y g0y irritation.[1][2]

) H410: Very toxic to aquatic life
Aquatic Hazard (Long-term) Category 1 ] ]
with long lasting effects.
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Step-by-Step Disposal and Decontamination
Procedures

The primary and recommended method for disposing of 2-(Bromomethyl)phenol is through a
licensed professional waste disposal service.[1] Never dispose of this chemical down the drain
or in regular trash.[1][4]

Protocol for Unused or Waste 2-(Bromomethyl)phenol

» Waste Identification: Clearly label the material as hazardous waste. The label must include
the full chemical name: "Waste 2-(Bromomethyl)phenol".[5][6]

» Containerization: Place the waste chemical in a dedicated, leak-proof, and chemically
compatible container with a secure lid.[1][6] Ensure the original container is used if it is in
good condition. Do not mix with other waste streams unless explicitly permitted by your
institution's EHS department.[5]

o Storage: Store the sealed waste container in a designated, well-ventilated, and secure
hazardous waste accumulation area. This area should be separate from incompatible
materials.[5][6]

¢ Arrange Disposal: Contact your institution's EHS department to schedule a pickup. They will
coordinate with a certified hazardous waste contractor for final disposal, which typically
involves high-temperature incineration with appropriate emission controls.[5][7][8]

Protocol for Spill Decontamination

In the event of a spill, evacuate personnel from the immediate area and ensure adequate
ventilation, preferably within a fume hood.[1]

» Assemble Materials: Before cleanup, gather all necessary materials: appropriate PPE, inert
absorbent material (such as a 1:1:1 mixture of sodium carbonate, bentonite clay/cat litter,
and sand), a sealed container for waste, and decontamination solution (soap and water).[8]

o Contain the Spill: Cover the spill with the inert absorbent mixture.[8] This helps to control the
spread and potential for aerosolization.
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o Collect Waste: Carefully scoop the absorbed material into a suitable, closed container.[1][4]
Avoid creating dust during this process.[1] Label the container as "Hazardous Waste: 2-
(Bromomethyl)phenol Spill Debris".

o Decontaminate Area: Wash the spill site thoroughly with soap and water, collecting all
cleaning materials (e.g., paper towels, wipes) as hazardous waste.[6][8]

o Dispose of Waste: All contaminated materials, including gloves and absorbent pads, must be
placed in the sealed hazardous waste container for disposal through your institution's EHS
department.[1]

Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of 2-
(Bromomethyl)phenol.
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Identify 2-(Bromomethyl)phenol for Disposal
(Waste Product or Spill Debris)

Initiate Process

\ 4

Step 1: Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Assess Material Type

Spill Debris

Unused/Waste Product

Step 2a: Contain Spill
with Inert Absorbent

Step 3a: Collect Debris
into Sealed Container

Step 4a: Decontaminate Spill Area

Combine all waste

Step 2: Place in Labeled,
Sealed Hazardous Waste Container

Step 3: Store in Designated
Hazardous Waste Area

Step 4: Contact EHS for Pickup
and Professional Disposal

End of Procedure

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2-(Bromomethyl)phenol.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1590775?utm_src=pdf-body-img
https://www.benchchem.com/product/b1590775?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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